Cas no 1502775-60-1 (4-(3-amino-1-hydroxypropyl)-2,6-dimethylphenol)

• Product Name: 4-(3-amino-1-hydroxypropyl)-2,6-dimethylphenol
• CAS No: 1502775-60-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6185636
• PubChem ID: 82505424
• Update Time: 2025-06-13

4-(3-amino-1-hydroxypropyl)-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1-hydroxypropyl)-2,6-dimethylphenol
• EN300-1802388
• 1502775-60-1

• Inchi： 1S/C11H17NO2/c1-7-5-9(10(13)3-4-12)6-8(2)11(7)14/h5-6,10,13-14H,3-4,12H2,1-2H3
• InChI Key： ZSEZRHLLYJENBL-UHFFFAOYSA-N
• SMILES： OC(CCN)C1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 4-(3-amino-1-hydroxypropyl)-2,6-dimethylphenol

Comprehensive Overview of 4-(3-amino-1-hydroxypropyl)-2,6-dimethylphenol (CAS No. 1502775-60-1): Properties, Applications, and Innovations

In the realm of organic chemistry and pharmaceutical research, 4-(3-amino-1-hydroxypropyl)-2,6-dimethylphenol (CAS No. 1502775-60-1) has emerged as a compound of significant interest. This phenol derivative, characterized by its unique amino-hydroxypropyl and dimethylphenol functional groups, exhibits versatile properties that cater to diverse industrial and scientific applications. Its molecular structure, combining both hydrophilic and hydrophobic moieties, makes it a promising candidate for drug development, material science, and biochemical studies.

The growing demand for bioactive phenolic compounds in modern research underscores the relevance of 4-(3-amino-1-hydroxypropyl)-2,6-dimethylphenol. Recent studies highlight its potential as a building block for targeted drug delivery systems, owing to its ability to interact with biological membranes and enhance solubility. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new pathways for treating metabolic disorders and inflammatory conditions. As the pharmaceutical industry shifts toward personalized medicine, this compound’s modular design aligns with the need for customizable therapeutic agents.

From a synthetic perspective, CAS No. 1502775-60-1 is often synthesized via reductive amination or Grignard reactions, with yields optimized through advanced catalytic techniques. Its stability under physiological conditions and low toxicity profile further bolster its appeal. Innovations in green chemistry have also explored eco-friendly routes for its production, addressing the global push for sustainable chemical processes. These advancements resonate with current trends in environmentally conscious manufacturing, a topic frequently searched in academic and industrial forums.

Beyond pharmaceuticals, 4-(3-amino-1-hydroxypropyl)-2,6-dimethylphenol finds utility in cosmetic formulations, where its antioxidant properties help combat oxidative stress in skincare products. The compound’s ability to scavenge free radicals aligns with the rising consumer demand for anti-aging solutions and natural preservatives. Additionally, its incorporation into polymeric materials has been investigated for enhancing durability and biocompatibility in medical devices, a niche yet rapidly expanding market.

Analytical challenges associated with this compound, such as chromatographic separation and spectroscopic characterization, have spurred the development of novel detection methods. Techniques like HPLC-MS and NMR spectroscopy are routinely employed to ensure purity and assess its interactions in complex matrices. These methodologies are frequently discussed in online platforms, where professionals seek best practices for compound analysis.

In conclusion, 4-(3-amino-1-hydroxypropyl)-2,6-dimethylphenol (CAS No. 1502775-60-1) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research and commercial products reflects the convergence of chemical innovation and market needs. As exploration continues, this compound is poised to play a pivotal role in addressing contemporary challenges in health, sustainability, and technology.